Cas no 577960-87-3 (AK220731)

• Product Name: AK220731
• CAS No: 577960-87-3
• MF: C₂₃H₂₇N₃O₂S₂
• MW: 441.609382867813
• CID: 3051664
• PubChem ID: 1989547
• Update Time: 2025-04-21

AK220731 Chemical and Physical Properties

Names and Identifiers

• AK220731
• AKOS002188182
• 638-169-3
• 577960-87-3
• STL354828
• 2-((3-Ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-mesitylacetamide
• 2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• Salor-int l413682-1ea
• 2-((3-Ethyl-4-oxo-3,4,5,6,7,8-hexahydro(1)benzothieno(2,3-D)pyrimidin-2-YL)sulfanyl)-N-mesitylacetamide
• 2-[(3-ETHYL-4-OXO-3,4,5,6,7,8-HEXAHYDRO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-2-YL)SULFANYL]-N-MESITYLACETAMIDE

• Inchi： 1S/C23H27N3O2S2/c1-5-26-22(28)19-16-8-6-7-9-17(16)30-21(19)25-23(26)29-12-18(27)24-20-14(3)10-13(2)11-15(20)4/h10-11H,5-9,12H2,1-4H3,(H,24,27)
• InChI Key： SRDGDVCALKABHQ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(CC)C(=N2)SCC(NC2C(C)=CC(C)=CC=2C)=O)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 441.15446946Da
• Monoisotopic Mass: 441.15446946Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 115Ų